![molecular formula C22H30N2O2 B6074919 2-(cyclopropylacetyl)-7-(3-phenylpropyl)-2,7-diazaspiro[4.5]decan-6-one](/img/structure/B6074919.png)
2-(cyclopropylacetyl)-7-(3-phenylpropyl)-2,7-diazaspiro[4.5]decan-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(cyclopropylacetyl)-7-(3-phenylpropyl)-2,7-diazaspiro[4.5]decan-6-one is a chemical compound that has been studied for its potential use in scientific research. This compound is a spirocyclic compound that has been synthesized through a specific method.
Mechanism of Action
The mechanism of action of 2-(cyclopropylacetyl)-7-(3-phenylpropyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, it has been found to have an affinity for certain receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. This compound has also been found to have an effect on the release of certain neurotransmitters, including dopamine and serotonin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in a variety of contexts. This compound has been found to have effects on behavior, including effects on locomotor activity and anxiety-like behavior. Additionally, this compound has been found to have effects on the cardiovascular system, including effects on blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(cyclopropylacetyl)-7-(3-phenylpropyl)-2,7-diazaspiro[4.5]decan-6-one in lab experiments is that it has been found to have a high degree of selectivity for certain receptors in the brain. Additionally, this compound has been found to be relatively stable and easy to work with in lab settings. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it more difficult to interpret results from experiments.
Future Directions
There are many potential future directions for research on 2-(cyclopropylacetyl)-7-(3-phenylpropyl)-2,7-diazaspiro[4.5]decan-6-one. One potential direction is to further investigate the compound's potential therapeutic applications, particularly in the treatment of neurological disorders. Additionally, further research could be done to better understand the compound's mechanism of action and its effects on the central nervous system. Finally, research could be done to develop new synthesis methods for this compound that may be more efficient or cost-effective.
Synthesis Methods
The synthesis method for 2-(cyclopropylacetyl)-7-(3-phenylpropyl)-2,7-diazaspiro[4.5]decan-6-one involves the reaction of 1,3-cyclohexanedione with 3-phenylpropanal in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with cyclopropylacetyl chloride and sodium bicarbonate to form the final product. This method has been found to be efficient and reliable for synthesizing this compound.
Scientific Research Applications
2-(cyclopropylacetyl)-7-(3-phenylpropyl)-2,7-diazaspiro[4.5]decan-6-one has been studied for its potential use in scientific research. This compound has been found to have a variety of potential applications, including as a potential therapeutic agent for various diseases and disorders. Additionally, this compound has been found to have potential applications in the field of neuroscience, as it has been found to have effects on the central nervous system.
Properties
IUPAC Name |
2-(2-cyclopropylacetyl)-7-(3-phenylpropyl)-2,7-diazaspiro[4.5]decan-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O2/c25-20(16-19-9-10-19)24-15-12-22(17-24)11-5-14-23(21(22)26)13-4-8-18-6-2-1-3-7-18/h1-3,6-7,19H,4-5,8-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIHQTKMQVCDFHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCN(C2)C(=O)CC3CC3)C(=O)N(C1)CCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.